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1467057-23-3

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  • 6-Chloro-5-(4-(1-hydroxycyclobutyl)phenyl)-1H-indole-3-...
    In Stock
    • Cat. No.:
    • B609977
    • CAS No.:
    • 1467057-23-3
    • Molecular Formula:
    • C19H16ClNO3
    • Molecular Weight:
    • 341.8 g/mol
    Description
    PF-06409577 is an activator of AMP-activated protein kinase (AMPK) heterotrimers (Kd = 9 nM for α1β1γ1). In vitro, it selectively activates β1-containing AMPK isoforms (EC50s = 2.18-7.03 nM) over β2-containing i...